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Compound of Interest

Compound Name: Pravastatin lactone

Cat. No.: B020420 Get Quote

This document provides essential safety and logistical information for the proper disposal of

pravastatin lactone in a laboratory setting. The following procedures are designed to ensure

the safety of personnel and compliance with environmental regulations.

Summary of Key Disposal and Safety Data
For safe handling and disposal, it is crucial to be aware of the properties of pravastatin
lactone. The following table summarizes key data points relevant to its management.

Parameter Data Source Citation

Chemical Formula C₂₃H₃₄O₆ [1][2]

Molecular Weight 406.5 g/mol

Physical Form Solid, White to off-white [3]

Solubility Soluble in water [3]

Primary Disposal Route

Licensed Hazardous Material

Disposal Company /

Incineration

[3][4][5]

Environmental Concerns

Avoid discharge into drains,

water courses, or onto the

ground.

[4][5]
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Procedural Guidance for Disposal
The recommended procedure for disposing of pravastatin lactone involves a series of steps to

ensure safety and regulatory compliance. It is critical to treat this compound as potentially

hazardous and handle it accordingly.

Step 1: Waste Identification and Segregation
Identify Waste: Clearly label all containers with "Pravastatin Lactone Waste." This includes

pure, unused product, contaminated materials (e.g., gloves, absorbent pads), and empty

containers.

Segregate: Keep pravastatin lactone waste separate from other chemical waste streams

unless instructed otherwise by your institution's Environmental Health & Safety (EHS)

department or the licensed disposal company.

Step 2: Personal Protective Equipment (PPE)
Before handling pravastatin lactone for disposal, all personnel must wear appropriate PPE to

prevent exposure.

Eye Protection: Wear tightly fitting safety goggles or glasses conforming to EN 166 (EU) or

NIOSH (US) standards.[3][4]

Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected before

use and disposed of as contaminated waste after handling.[3][4]

Protective Clothing: Wear appropriate protective clothing, which may include a lab coat, and

for larger quantities or spills, fire/flame resistant and impervious clothing.[4]

Step 3: Preparing Waste for Disposal
Containment: Place all pravastatin lactone waste, including material from spill clean-up,

into suitable, closed, and clearly labeled containers for disposal.[3][5]

Spill Management: In case of a spill, avoid creating dust.[3] Sweep up the solid material and

place it in the designated waste container.[3] Prevent the spilled product from entering

drains.[3][5]
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Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[4][6] Alternatively, the packaging can be punctured to render it unusable and

then disposed of in a sanitary landfill, or incinerated if made of combustible materials.[5]

Step 4: Final Disposal
The disposal of chemical waste is strictly regulated. Adhere to the following protocols:

Professional Disposal Service: The primary and recommended method of disposal is to offer

the material to a licensed, professional waste disposal company.[3][4][6] This ensures the

waste is managed in accordance with all federal, state, and local regulations.[3]

Incineration: A licensed chemical destruction plant may use controlled incineration with a flue

gas scrubber.[4][5]

Prohibited Disposal Methods:

DO NOT discharge pravastatin lactone or its containers into sewers, drains, water

courses, or onto the ground.[4][5] The EPA strongly advises against flushing any

pharmaceutical waste.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

pravastatin lactone waste in a laboratory setting.
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Caption: Decision workflow for handling and disposing of Pravastatin Lactone waste.
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Waste Characterization and Handling Protocols
While pravastatin lactone is not universally classified as a hazardous chemical under OSHA's

Hazard Communication Standard, it is prudent to handle it as a "pharmaceutical related

compound of unknown potency".[4] Some safety data sheets for the parent compound,

pravastatin, indicate hazards such as flammability and aquatic toxicity.[5] Therefore, a

conservative approach is mandated.

Protocol for Waste Characterization:

Review Safety Data Sheet (SDS): Always consult the most recent SDS for pravastatin
lactone.[3][4] Note any hazard statements, pictograms, and specific disposal considerations.

Consult Institutional EHS: Your facility's Environmental Health & Safety department is the

primary resource for classifying waste according to local, state, and federal regulations,

including the EPA's Resource Conservation and Recovery Act (RCRA).[7]

Assume Hazardous Properties: In the absence of definitive data or guidance, treat the waste

as hazardous. This includes ensuring it is not mixed with non-hazardous waste streams. The

EPA provides specific management standards for hazardous waste pharmaceuticals.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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